p-Tolylmercuric chloride

Description

p-Tolylmercuric chloride is an organometallic compound containing mercury . Organomercury compounds are studied in organomercury chemistry, with many being highly toxic . p-Tolylmercuric chloride is composed of elemental mercury, mercury chloride, and potassium chloride .

Mercury(II) chloride, also known as mercuric chloride, sulema, or corrosive sublimate, is an inorganic compound of mercury and chlorine with the formula HgCl2 . It appears as a white crystalline solid and is very toxic to humans . Historically, it was used to treat syphilis, but this is no longer the case due to its toxicity and the availability of better treatments . Mercuric chloride can be created by reacting chlorine with mercury or mercury(I) chloride, or by adding hydrochloric acid to a hot, concentrated solution of mercury(I) compounds . Heating a mixture of solid mercury(II) sulfate and sodium chloride can also produce it .

Mercury chloride (HgCl2) is a highly toxic compound that slightly volatizes at room temperature and noticeably at 100°C . It is corrosive to mucous membranes and was once used as a topical antiseptic and disinfectant . Arab physicians used mercuric chloride to disinfect wounds in the Middle Ages, but modern medicine has deemed it unsafe .

• CAS No.: 539-43-5
• Product Name: p-Tolylmercuric chloride
• Molecular Formula: C7H7ClHg
• Molecular Weight: 327.17 g/mol
• IUPAC Name: (4-methylphenyl)mercury(1+);chloride
• Standard InChI: InChI=1S/C7H7.ClH.Hg/c1-7-5-3-2-4-6-7;;/h3-6H,1H3;1H;/q;;+1/p-1
• Standard InChIKey: PWIXOHDPHIQCLY-UHFFFAOYSA-M
• SMILES: CC1=CC=C(C=C1)[Hg]Cl
• Canonical SMILES: CC1=CC=C(C=C1)[Hg+].[Cl-]
• Synonyms: Chloro(4-methylphenyl)mercury; p-Tolylmercury Chloride; (p-Methylphenyl)Mercuric Chloride; p-Chloromercuriotoluene; p-Methylphenylmercury Chloride; NSC 36721
• PubChem Compound: 45105304
• Last Modified: Apr 15 2024